phenyl N-(3-methylphenyl)carbamate
Overview
Description
Phenyl N-(3-methylphenyl)carbamate, also known as carbofuran, is a widely used insecticide and nematicide. It is a colorless crystalline solid that is soluble in organic solvents and has a boiling point of about 160°C. It is used to control pests in a variety of crops, including corn, soybeans, cotton, potatoes, and tomatoes. It is also used to control nematodes in turfgrass and ornamental plants.
Mechanism of Action
Phenyl N-(3-methylphenyl)carbamate acts as an acetylcholinesterase inhibitor, meaning that it blocks the enzyme that breaks down acetylcholine, a neurotransmitter involved in muscle contraction and nerve transmission. This inhibition of acetylcholinesterase leads to an accumulation of acetylcholine in the body, resulting in paralysis and death of the target organism.
Biochemical and Physiological Effects
Phenyl N-(3-methylphenyl)carbamate has been found to be toxic to a variety of organisms, including mammals, birds, fish, and invertebrates. It has been shown to cause a variety of biochemical and physiological effects, including inhibition of acetylcholinesterase, disruption of calcium homeostasis, and disruption of the nervous system.
Advantages and Limitations for Lab Experiments
Phenyl N-(3-methylphenyl)carbamate has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain. It is also relatively stable and can be stored for long periods of time without degradation. However, it is toxic and must be handled with care.
Future Directions
The future of phenyl N-(3-methylphenyl)carbamate research is promising. Further research is needed to understand the effects of this compound on the environment and to develop new methods of pest control. Additionally, further research is needed to understand the biochemical and physiological effects of this compound on humans and other organisms. Finally, further research is needed to develop safer and more effective formulations of this compound for use in pest control.
Synthesis Methods
Phenyl N-(3-methylphenyl)carbamate is synthesized from phenol and methyl isocyanate in two steps. In the first step, phenol is reacted with methyl isocyanate to form phenyl isocyanate. The second step involves the reaction of phenyl isocyanate with methyl phenylcarbamate to form phenyl N-(3-methylphenyl)carbamate.
Scientific Research Applications
Phenyl N-(3-methylphenyl)carbamate has been studied extensively in a variety of scientific fields. It has been used as a model compound to study the effects of insecticides on the nervous system and as a tool to study the effects of pesticides on the environment. It has also been used to study the effects of insecticides on plant growth and development.
properties
| { "Design of the Synthesis Pathway": "The synthesis of phenyl N-(3-methylphenyl)carbamate can be achieved through a two-step reaction process. The first step involves the synthesis of 3-methylphenyl isocyanate, which is then reacted with phenol to form the final product.", "Starting Materials": [ "3-methylbenzenamine", "phosgene", "phenol", "triethylamine", "anhydrous dichloromethane", "anhydrous ether", "sodium bicarbonate", "sodium sulfate" ], "Reaction": [ "Step 1: Synthesis of 3-methylphenyl isocyanate", "a. Dissolve 3-methylbenzenamine in anhydrous dichloromethane.", "b. Add phosgene dropwise to the solution while stirring at 0°C.", "c. After the addition is complete, stir the mixture for an additional 30 minutes at 0°C.", "d. Add triethylamine to the mixture to neutralize any excess phosgene.", "e. Extract the product with anhydrous ether and dry over sodium sulfate.", "f. Purify the product by distillation under reduced pressure.", "Step 2: Synthesis of phenyl N-(3-methylphenyl)carbamate", "a. Dissolve phenol in anhydrous dichloromethane.", "b. Add 3-methylphenyl isocyanate dropwise to the solution while stirring at room temperature.", "c. After the addition is complete, stir the mixture for an additional 2 hours at room temperature.", "d. Add sodium bicarbonate to the mixture to neutralize any excess isocyanate.", "e. Extract the product with anhydrous ether and dry over sodium sulfate.", "f. Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
33275-27-3 |
Product Name |
phenyl N-(3-methylphenyl)carbamate |
Molecular Formula |
C14H13NO2 |
Molecular Weight |
227.3 |
Purity |
95 |
Origin of Product |
United States |
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